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Compound of Interest

Compound Name: Octadecylamine

Cat. No.: B3427742

An In-Depth Technical Guide to Octadecylamine

Introduction

Octadecylamine (ODA), also known as 1-aminooctadecane or stearylamine, is a long-chain
primary aliphatic amine. It consists of an 18-carbon alkyl chain attached to an amine group.[1]
[2][3] This structure imparts amphiphilic properties, with a hydrophobic hydrocarbon tail and a
hydrophilic amine head. ODA is a versatile organic compound with significant industrial and
research applications, stemming from its function as a cationic surfactant, corrosion inhibitor,
emulsifier, and a key intermediate in organic synthesis.[1][4]

In the fields of materials science and drug development, octadecylamine is frequently used as
a surface modifying agent for nanomaterials, such as graphene oxide and carbon nanotubes,
to impart hydrophobicity.[1][2] In pharmaceutical formulations, it serves as a positive charge-
inducing agent and has been shown to enhance the stability of drugs within nanostructured
lipid carriers (NLCs).[5][6] This guide provides a comprehensive technical overview of
octadecylamine, including its chemical identity, physicochemical properties, synthesis,
experimental applications, and safety protocols, tailored for researchers, scientists, and drug
development professionals.

Chemical Identity and Molecular Structure

Octadecylamine is identified by the CAS Number 124-30-1.[1][7] It is a primary amine with the
chemical formula C1sH3oN.[1][7]
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Industrial Synthesis of Octadecylamine

Hydrogen (H2)
+ Nickel Catalyst

Octadecanenitrile
(C17H35CN)

Ammonia (NHs)

Stearic Acid
(C17H3sCOOH)

Ammoniation Reactor
(350 °C)

Hydrogenation Autoclave

o N —NH2

Step 2: Final Product Octadecylamine

(C1sH39N)
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Experimental Workflow: Synthesis of an ODA Derivative

Dissolve ODA in
anhydrous DCM

Cool to -20 °C

Add SO:Cl2 dropwise
(T<-15°C)

Warm to RT, stir 2h

Evaporate solvent
(Crude Intermediate)

Dissolve intermediate
in anhydrous DCM

Coolto 0 °C

Add Propylamine +
Pyridine solution dropwise

Stir at RT overnight

Agqueous Workup
& Dry

Recrystallize

Final Product:
N-Octadecyl-N'-propyl-sulfamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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